Cas no 450340-06-4 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide
• CAS No: 450340-06-4
• Molecular Formula: C₁₇H₂₇N₃OS
• Molecular Weight: 321.480782747269
• CID: 5928949
• PubChem ID: 4109073

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-cyclopentylpropanamide
• N-(2-(tert-butyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• Cyclopentanepropanamide, N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-cyclopentylpropanamide
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• EU-0062211
• Oprea1_821845
• F0541-1181
• 450340-06-4
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• AKOS024582014
• SR-01000569539
• SR-01000569539-1

• InChIKey： OXCWLUXVGJZFOT-UHFFFAOYSA-N
• Inchi： 1S/C17H27N3OS/c1-17(2,3)20-16(13-10-22-11-14(13)19-20)18-15(21)9-8-12-6-4-5-7-12/h12H,4-11H2,1-3H3,(H,18,21)
• SMILES： C1(CCC(NC2N(C(C)(C)C)N=C3CSCC3=2)=O)CCCC1

Computed Properties

• Exact Mass: 321.18748367g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 321.18748367g/mol
• Heavy Atom Count: 22
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides